Cas no 137756-90-2 (4-(2-Bromoethyl)phenylboronic acid)

• Product Name: 4-(2-Bromoethyl)phenylboronic acid
• CAS No: 137756-90-2
• MF: C₈H₁₀BBrO₂
• MW: 228.878801822662
• MDL: MFCD12546453
• CID: 829130
• PubChem ID: 23254501
• Update Time: 2025-05-20

4-(2-Bromoethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(2-Bromoethyl)phenyl)boronic acid
• 4-(2-Bromoethyl)phenylboronic acid
• (4-(2-Bromoethyl)phenyl)boronicacid
• MFCD12546453
• Boronic acid, [4-(2-bromoethyl)phenyl]- (9CI)
• SCHEMBL9145073
• FFNGHXMQOMKXOW-UHFFFAOYSA-N
• 4-(2-Bromoethyl)phenyl boronic acid
• DB-366701
• BS-20882
• AKOS015893140
• CS-0175150
• [4-(2-Bromoethyl)phenyl]boronic acid
• 137756-90-2
• DTXSID60631612

• MDL： MFCD12546453
• Inchi： 1S/C8H10BBrO2/c10-6-5-7-1-3-8(4-2-7)9(11)12/h1-4,11-12H,5-6H2
• InChI Key： FFNGHXMQOMKXOW-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 227.99600
• Monoisotopic Mass: 227.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• PSA: 40.46000
• LogP: 0.30380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(2-Bromoethyl)phenylboronic acid

Introduction to 4-(2-Bromoethyl)phenylboronic Acid (CAS No. 137756-90-2) in Modern Chemical Biology and Medicine

4-(2-Bromoethyl)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 137756-90-2, is a specialized organoboron compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its phenyl ring substituted with a 2-bromoethyl side chain and a boronic acid functional group, exhibits unique chemical properties that make it a valuable tool in various research applications. The boronic acid moiety, in particular, is well-known for its ability to form stable complexes with diols, a feature that has been leveraged in drug development, diagnostic imaging, and materials science.

The utility of 4-(2-Bromoethyl)phenylboronic acid stems from its dual functionality: the boronic acid group facilitates interactions with biological molecules, while the bromoethyl group provides a handle for further chemical modifications. This combination has made it an attractive intermediate in the synthesis of complex molecules, including pharmaceuticals and biomaterials. Recent advancements in synthetic methodologies have further enhanced the applicability of this compound, enabling more efficient and targeted modifications.

In the realm of drug discovery, 4-(2-Bromoethyl)phenylboronic acid has been explored as a key component in the development of boron-containing therapeutics. Boron-containing compounds have shown promise in various therapeutic areas, particularly in oncology and infectious diseases. The ability of boronic acids to interact with enzymes and nucleic acids has led to the discovery of several FDA-approved drugs, such as bortezomib, which is used to treat multiple myeloma. The 2-bromoethyl substituent in this compound adds an additional layer of reactivity, allowing for diverse derivatization strategies that can fine-tune its biological activity.

One of the most compelling aspects of 4-(2-Bromoethyl)phenylboronic acid is its role in bioconjugation chemistry. Boronic acids are particularly effective at forming reversible bonds with diols found in biological systems, making them ideal for applications such as affinity chromatography, drug delivery systems, and biosensors. The 2-bromoethyl group further enhances its utility by providing a reactive site for coupling with other biomolecules via cross-linking agents or click chemistry reactions. This has opened up new avenues for developing targeted therapies and diagnostic tools.

Recent studies have highlighted the potential of 4-(2-Bromoethyl)phenylboronic acid in the development of novel materials. For instance, its ability to form stable complexes with polymers has led to the creation of advanced hydrogels and coatings with tailored mechanical and chemical properties. These materials have applications in tissue engineering, wound healing, and controlled drug release systems. The boronic acid groups can be selectively functionalized to create materials that respond to specific environmental cues, such as pH or temperature changes, thereby enhancing their functionality.

The synthesis of 4-(2-Bromoethyl)phenylboronic acid has also seen significant improvements in recent years. Traditional methods often involve multi-step processes that can be cumbersome and yield-limiting. However, newer approaches, such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have streamlined the production process considerably. These advancements not only improve efficiency but also reduce costs, making the compound more accessible for research and industrial applications.

In conclusion,4-(2-Bromoethyl)phenylboronic acid (CAS No. 137756-90-2) is a versatile compound with broad applications in chemical biology and medicine. Its unique structure combines the reactivity of boronic acids with the functionalization potential of the 2-bromoethyl group, making it an indispensable tool for researchers developing new therapeutics, materials, and diagnostic agents. As synthetic methodologies continue to evolve, it is likely that we will see even more innovative uses for this compound in the future.